Cas no 849198-37-4 (2-({[(4-chlorophenyl)carbamoyl]methyl}(methyl)amino)-N-(1-cyanocyclopentyl)acetamide)

2-({[(4-Chlorophenyl)carbamoyl]methyl}(methyl)amino)-N-(1-cyanocyclopentyl)acetamide is a specialized organic compound featuring a unique molecular structure combining chlorophenyl, carbamoyl, and cyanocyclopentyl moieties. Its design offers potential utility in medicinal chemistry, particularly as an intermediate for bioactive molecules or enzyme inhibitors. The presence of the 4-chlorophenyl group enhances lipophilicity, while the cyanocyclopentyl fragment may contribute to conformational rigidity, improving target binding affinity. The methylaminoacetamide linker provides flexibility, facilitating interactions with biological targets. This compound’s structural complexity makes it valuable for research applications, including drug discovery and structure-activity relationship studies. Proper handling and storage under controlled conditions are recommended to maintain stability.
2-({[(4-chlorophenyl)carbamoyl]methyl}(methyl)amino)-N-(1-cyanocyclopentyl)acetamide structure
849198-37-4 structure
Product Name:2-({[(4-chlorophenyl)carbamoyl]methyl}(methyl)amino)-N-(1-cyanocyclopentyl)acetamide
CAS No:849198-37-4
MF:C17H21ClN4O2
MW:348.827242612839
CID:6251897
PubChem ID:4824824
Update Time:2025-10-28

2-({[(4-chlorophenyl)carbamoyl]methyl}(methyl)amino)-N-(1-cyanocyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • AKOS034390103
    • EN300-26684850
    • 849198-37-4
    • Z46378332
    • 2-({[(4-chlorophenyl)carbamoyl]methyl}(methyl)amino)-N-(1-cyanocyclopentyl)acetamide
    • Inchi: 1S/C17H21ClN4O2/c1-22(10-15(23)20-14-6-4-13(18)5-7-14)11-16(24)21-17(12-19)8-2-3-9-17/h4-7H,2-3,8-11H2,1H3,(H,20,23)(H,21,24)
    • InChI Key: DAMSVLHBCFMMEV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NC(CN(C)CC(NC1(C#N)CCCC1)=O)=O

Computed Properties

  • Exact Mass: 348.1353036g/mol
  • Monoisotopic Mass: 348.1353036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 85.2Ų

2-({[(4-chlorophenyl)carbamoyl]methyl}(methyl)amino)-N-(1-cyanocyclopentyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26684850-0.05g
2-({[(4-chlorophenyl)carbamoyl]methyl}(methyl)amino)-N-(1-cyanocyclopentyl)acetamide
849198-37-4 95.0%
0.05g
$212.0 2025-03-20

2-({[(4-chlorophenyl)carbamoyl]methyl}(methyl)amino)-N-(1-cyanocyclopentyl)acetamide Related Literature

Additional information on 2-({[(4-chlorophenyl)carbamoyl]methyl}(methyl)amino)-N-(1-cyanocyclopentyl)acetamide

Recent Advances in the Study of 2-({[(4-chlorophenyl)carbamoyl]methyl}(methyl)amino)-N-(1-cyanocyclopentyl)acetamide (CAS: 849198-37-4)

The compound 2-({[(4-chlorophenyl)carbamoyl]methyl}(methyl)amino)-N-(1-cyanocyclopentyl)acetamide (CAS: 849198-37-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-({[(4-chlorophenyl)carbamoyl]methyl}(methyl)amino)-N-(1-cyanocyclopentyl)acetamide, with particular emphasis on improving its bioavailability and target specificity. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to explore the structure-activity relationship (SAR) of this compound. These efforts have led to the identification of key structural modifications that enhance its binding affinity to target proteins, such as kinases and G-protein-coupled receptors (GPCRs).

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of specific biological pathways. For instance, recent findings suggest that 2-({[(4-chlorophenyl)carbamoyl]methyl}(methyl)amino)-N-(1-cyanocyclopentyl)acetamide exhibits inhibitory effects on certain enzymes involved in inflammatory and proliferative diseases. These findings are supported by data from high-throughput screening assays and animal models, which highlight the compound's efficacy in reducing disease markers and improving clinical outcomes.

One of the most promising aspects of this compound is its potential application in oncology. Preliminary studies indicate that it may act as a selective inhibitor of cancer cell proliferation by targeting specific signaling pathways, such as the PI3K/AKT/mTOR axis. Researchers have also explored its synergistic effects when combined with existing chemotherapeutic agents, suggesting a potential role in combination therapy regimens. However, further preclinical and clinical studies are needed to fully evaluate its safety and efficacy in human subjects.

In addition to its therapeutic potential, recent research has also investigated the pharmacokinetic and pharmacodynamic properties of 2-({[(4-chlorophenyl)carbamoyl]methyl}(methyl)amino)-N-(1-cyanocyclopentyl)acetamide. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles, as well as its potential toxicity. These investigations are critical for understanding the compound's suitability for further development and for guiding the design of future clinical trials.

Despite the promising findings, challenges remain in the development of this compound. Issues such as solubility, stability, and off-target effects need to be addressed to optimize its therapeutic potential. Researchers are actively exploring formulation strategies, including the use of prodrugs and nanoparticle-based delivery systems, to overcome these limitations. Additionally, the identification of biomarkers for patient stratification and response monitoring is an area of ongoing investigation.

In conclusion, 2-({[(4-chlorophenyl)carbamoyl]methyl}(methyl)amino)-N-(1-cyanocyclopentyl)acetamide (CAS: 849198-37-4) represents a promising candidate for further development in the field of chemical biology and medicinal chemistry. Its unique structural and pharmacological properties make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research efforts will be essential to fully realize its potential and translate these findings into clinical applications.

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